Cas no 1158909-71-7 (Bis(4-(hexyloxy)phenyl)amine)

• Product Name: Bis(4-(hexyloxy)phenyl)amine
• CAS No: 1158909-71-7
• MF: C₂₄H₃₅NO₂
• MW: 369.540207147598
• MDL: MFCD30471335
• CID: 4787648
• PubChem ID: 66915307
• Update Time: 2026-02-27

Bis(4-(hexyloxy)phenyl)amine Chemical and Physical Properties

Names and Identifiers

• Bis(4-(hexyloxy)phenyl)amine
• 4-hexoxy-N-(4-hexoxyphenyl)aniline
• MFCD30471335
• Bis[4-(hexyloxy)phenyl]amine
• YSZC354
• CS-0378200
• 4-(hexyloxy)-N-[4-(hexyloxy)phenyl]aniline
• 4-(Hexyloxy)-N-[4-(hexyloxy)phenyl]benzenamine
• E10063
• 1158909-71-7
• SCHEMBL1128464
• B6153

• MDL： MFCD30471335
• Inchi： 1S/C24H35NO2/c1-3-5-7-9-19-26-23-15-11-21(12-16-23)25-22-13-17-24(18-14-22)27-20-10-8-6-4-2/h11-18,25H,3-10,19-20H2,1-2H3
• InChI Key： MKUJNGFFZMUZAD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)NC1C=CC(=CC=1)OCCCCCC)CCCCCC

Computed Properties

• Exact Mass: 369.266779359g/mol
• Monoisotopic Mass: 369.266779359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 30.5

Additional information on Bis(4-(hexyloxy)phenyl)amine

Introduction to Bis(4-(hexyloxy)phenyl)amine (CAS No. 1158909-71-7)

Bis(4-(hexyloxy)phenyl)amine, a compound with the chemical formula C₂₆H₃₇N, is a significant molecule in the field of chemical and pharmaceutical research. This compound is characterized by its unique structural properties, which make it a valuable candidate for various applications in drug development and material science. The CAS number 1158909-71-7 provides a unique identifier for this substance, ensuring precise classification and recognition within scientific communities.

The molecular structure of Bis(4-(hexyloxy)phenyl)amine consists of two phenyl rings substituted with hexyloxy groups and an amine functional group. This configuration imparts specific electronic and steric properties that are exploited in its potential applications. The presence of long alkyl chains (hexyloxy) enhances the compound's solubility in organic solvents, making it more versatile for formulation in pharmaceuticals and advanced materials.

Recent advancements in the field of supramolecular chemistry have highlighted the potential of Bis(4-(hexyloxy)phenyl)amine as a building block for designing complex molecular assemblies. Its ability to form stable interactions with other molecules has been explored in the development of novel catalysts and sensors. The compound's amine group can participate in hydrogen bonding and coordination interactions, facilitating its role in creating intricate supramolecular structures.

In the realm of pharmaceutical research, Bis(4-(hexyloxy)phenyl)amine has garnered attention for its potential as an intermediate in the synthesis of bioactive molecules. Studies have demonstrated its utility in generating derivatives with enhanced biological activity. For instance, modifications at the phenyl rings can lead to compounds with improved binding affinity to target proteins, making them promising candidates for therapeutic applications.

The hexyloxy side chains contribute to the compound's hydrophobic nature, which is advantageous for membrane-interacting applications. This property has been leveraged in the design of novel drug delivery systems where controlled release profiles are critical. By incorporating Bis(4-(hexyloxy)phenyl)amine into polymer matrices, researchers have developed formulations that exhibit sustained release of active pharmaceutical ingredients, improving treatment efficacy.

Furthermore, the amine functionality of Bis(4-(hexyloxy)phenyl)amine allows for further chemical modifications, enabling the creation of a diverse library of derivatives. These derivatives can be tailored for specific applications, such as serving as ligands in metal-organic frameworks (MOFs) or as components in conductive polymers. The versatility of this compound underscores its importance in both academic research and industrial development.

Current research efforts are focused on exploring the photophysical properties of Bis(4-(hexyloxy)phenyl)amine. Its extended conjugation system makes it a candidate for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. By optimizing its molecular structure, scientists aim to enhance its light-emitting efficiency and stability, paving the way for next-generation display technologies.

The compound's stability under various environmental conditions has also been a subject of investigation. Studies have shown that Bis(4-(hexyloxy)phenyl)amine maintains its structural integrity over prolonged periods when exposed to light, heat, and moisture. This resilience makes it suitable for long-term storage and repeated use in laboratory settings, ensuring consistent performance in experimental protocols.

In conclusion, Bis(4-(hexyloxy)phenyl)amine (CAS No. 1158909-71-7) is a multifaceted compound with significant potential across multiple domains of chemistry and materials science. Its unique structural features and functional groups make it a valuable asset for researchers seeking innovative solutions in drug development, supramolecular chemistry, and advanced materials. As scientific understanding continues to evolve, the applications of this compound are expected to expand further, driving progress in both academic research and industrial applications.